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Compound of Interest

Compound Name: Cefdinir (Omnicef)

Cat. No.: B1236009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro susceptibility of
Streptococcus pneumoniae to Cefdinir, a third-generation oral cephalosporin. The document
summarizes key quantitative data, details common experimental protocols for susceptibility
testing, and outlines the primary mechanisms of resistance.

Executive Summary

Cefdinir demonstrates excellent in vitro activity against penicillin-susceptible Streptococcus
pneumoniae (PSSP).[1][2][3][4] HowevVer, its efficacy diminishes significantly against strains
with intermediate or high-level resistance to penicillin.[1][2] This guide collates susceptibility
data from various studies, providing clear metrics for assessing Cefdinir's potential utility in
different clinical and research settings. Standardized methodologies for determining
susceptibility, primarily broth microdilution and disk diffusion, are detailed to ensure
reproducibility and accurate interpretation of results. The underlying mechanism of resistance
in S. pneumoniae to beta-lactam antibiotics, including Cefdinir, is primarily due to alterations in
penicillin-binding proteins (PBPs).[5][6]

Quantitative Susceptibility Data

The in vitro activity of Cefdinir against Streptococcus pneumoniae is typically quantified using
Minimum Inhibitory Concentration (MIC) values and susceptibility rates. These are often
stratified by the pneumococcus's susceptibility to penicillin.
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Table 1: Cefdinir MIC Distribution for Streptococcus pneumoniae

Penicillin
Susceptibility MICso (pg/mL) MICso (pg/mL) Reference
Status
Penicillin-Susceptible

0.06 - 0.25 0.5 [7181[9]
(PSSP)
Penicillin-Intermediate

05-4 1-16 [2]81[9]
(PISP)
Penicillin-Resistant

4-16 >16 [8][9]

(PRSP)

Table 2: Cefdinir Susceptibility Rates for Streptococcus pneumoniae

Penicillin Susceptibility

T Susceptibility Rate (%) Reference
Penicillin-Susceptible (PSSP) 98.4 - 100 [1][2]
Penicillin-Intermediate (PISP) 49.2 -70.1 [1][2]
Penicillin-Resistant (PRSP) <1-21.8 [1]18]

Table 3: Interpretive Criteria for Cefdinir Susceptibility Testing against S. pneumoniae

Method Susceptible Intermediate Resistant Reference

MIC (ug/mL) <05 1.0 >2.0 [10][11][12]

Disk Diffusion (5
ug disk) Zone =23 20 - 22 <19 [10][11][12]

Diameter (mm)

Experimental Protocols
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Accurate determination of in vitro susceptibility is paramount. The Clinical and Laboratory
Standards Institute (CLSI) provides standardized methods for antimicrobial susceptibility
testing.[13]

Broth Microdilution Method

This method is considered the reference standard for determining MIC values.[13]
Protocol:

 |solate Preparation: Subculture S. pneumoniae isolates on a suitable agar medium, such as
sheep blood agar, and incubate at 35°C in a COz-enriched atmosphere for 18-24 hours.[14]

 Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland
standard in sterile saline. This suspension should be used within 15 minutes of preparation.
[14]

o Panel Inoculation: Use commercially available or in-house prepared microdilution panels
containing serial twofold dilutions of Cefdinir. The panels are inoculated with the prepared
bacterial suspension to achieve a final concentration of approximately 5 x 10> CFU/mL.

 Incubation: Incubate the inoculated panels at 35°C for 20-24 hours in a non-COz incubator.

o MIC Determination: The MIC is the lowest concentration of Cefdinir that completely inhibits
visible growth of the organism.

e Quality Control: The quality control strain Streptococcus pneumoniae ATCC 49619 should be
tested concurrently. The expected MIC range for Cefdinir against this strain is 0.06-0.25
pg/mL.[10][11][12]
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Preparation

S. pneumoniae Isolate

Subculture on Sheep Blood Agar
(18-24h, 35°C, C0O2)

Prepare 0.5 McFarland
Inoculum Suspension

Inoculate Microdilution Panel
(Serial Cefdinir Dilutions)

Incubate Panel
(20-24h, 35°C)

1
1
II Compare with expected range
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Preparation

Prepare 0.5 McFarland
Inoculum Suspension

Inoculate Mueller-Hinton Sheep Blood Agar Plate

Apply 5 pg Cefdinir Disk

Incubate Plate
(20-24h, 35°C, CO2)

Analysis

N .
\\gompare with expected range
N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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